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Compound of Interest

Compound Name: 7-Bromo-4-methylbenzofuran

Cat. No.: B1591798

An In-Depth Technical Guide to the Safe Handling of 7-Bromo-4-methylbenzofuran for
Research and Development

Introduction and Compound Profile

Benzofuran and its derivatives are heterocyclic compounds of significant interest in medicinal
chemistry and drug development.[1][2][3] The benzofuran scaffold is a core structural
component in numerous natural products and synthetic molecules that exhibit a wide range of
biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5]
7-Bromo-4-methylbenzofuran is a synthetic intermediate used in the development of novel
therapeutic agents. Its utility in creating more complex, biologically active molecules makes it a
valuable tool for researchers.

However, its chemical structure—a brominated aromatic heterocycle—necessitates a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols. This
guide provides a comprehensive overview of the safe handling, storage, and disposal of 7-
Bromo-4-methylbenzofuran, grounded in established safety principles and toxicological
context, to ensure the protection of laboratory personnel.
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Property Value Source

Chemical Name 7-Bromo-4-methylbenzofuran [6]

CAS Number 799766-13-5 [6]

Molecular Formula CoH7BrO [6]

Molecular Weight 211.06 g/mol [61[7]
7-bromo-4-methyl-1-

Synonyms [8]
benzofuran

Hazard Identification & Toxicological Insights

While specific toxicological data for 7-Bromo-4-methylbenzofuran is not extensively
documented, the known hazards of the broader class of brominated benzofurans and available
safety data sheets (SDS) for closely related compounds provide a strong basis for a cautious
approach.

GHS Classification and Precautionary Statements

7-Bromo-4-methylbenzofuran is classified as a hazardous substance. The primary hazards
identified are skin, eye, and respiratory irritation.[8]

Hazard Class Hazard Statement Signal Word Pictogram

o H315: Causes skin _
Skin Irritation L Warning GHSO07
irritation

o H319: Causes serious ]
Eye Irritation o Warning GHSO07
eye irritation

STOT - Single H335: May cause

) o Warning GHSO07
Exposure respiratory irritation

Key Precautionary Statements:[8]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/msds/benzofuran-7-bromo-4-methyl-9ci.htm
https://www.chemicalbook.com/msds/benzofuran-7-bromo-4-methyl-9ci.htm
https://www.chemicalbook.com/msds/benzofuran-7-bromo-4-methyl-9ci.htm
https://www.chemicalbook.com/msds/benzofuran-7-bromo-4-methyl-9ci.htm
https://www.chemsynthesis.com/base/chemical-structure-2409.html
https://aksci.com/sds/3604CZ_SDS.pdf
https://www.benchchem.com/product/b1591798?utm_src=pdf-body
https://www.benchchem.com/product/b1591798?utm_src=pdf-body
https://aksci.com/sds/3604CZ_SDS.pdf
https://aksci.com/sds/3604CZ_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Rationale: A Precautionary Principle

The justification for stringent handling protocols extends beyond the immediate irritant effects.
The broader family of polybrominated dibenzofurans (PBDFs) presents significant toxicological
concerns.

o Dioxin-Like Toxicity: Brominated dibenzofurans are structurally analogous to their chlorinated
counterparts, which are known persistent environmental pollutants with a range of toxic
effects.[9] Like chlorinated dioxins, brominated dibenzofurans can bind to the cytosolic Ah
receptor, potentially inducing a cascade of adverse effects, including thymic atrophy and
wasting of body mass.[10]

» Persistence and Bioaccumulation: Many halogenated benzofurans are persistent in
biological systems and can bioaccumulate.[9] This persistence means that even low-level,
chronic exposure could pose a long-term health risk. The slow elimination of some
brominated dibenzofurans suggests their exposure risk may be underestimated.[9]

o Lack of Data: The absence of comprehensive toxicological data for 7-Bromo-4-
methylbenzofuran itself necessitates the adoption of the precautionary principle. The
potential for uncharacterized chronic effects or reproductive toxicity cannot be dismissed.
Therefore, all handling procedures must be designed to minimize any possibility of exposure.

Engineering Controls & Personal Protective
Equipment (PPE)
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A multi-layered approach to safety, starting with robust engineering controls and supplemented
by appropriate PPE, is mandatory.
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[Hierarchy of Controls for Chemical Safety\

Engineering Controls
(e.g., Fume Hood)

Primary barrier
Administrative Controls
(e.g., SOPs, Training)

econdary barrier

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

- J
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Workflow for Handling Solid 7-Bromo-4-methylbenzofuran

1. Preparation

- Verify fume hood is operational.
- Don all required PPE.

2. Weighing
- Tare balance with weigh paper.
- Carefully transfer solid using a spatula.
- Avoid generating dust.

:

3. Transfer
- Add solid directly to reaction vessel
or dissolve in an appropriate solvent
INSIDE the fume hood.

4. Immediate Cleanup
- Decontaminate spatula and surfaces.
- Dispose of used weigh paper as
hazardous waste.

5. Post-Handling
- Securely close primary container.
- Return to designated storage.
- Remove PPE and wash hands.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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